![molecular formula C19H30ClNO4 B2880787 Ethyl 1-(3-(2,4-dimethylphenoxy)-2-hydroxypropyl)piperidine-4-carboxylate hydrochloride CAS No. 478784-96-2](/img/structure/B2880787.png)
Ethyl 1-(3-(2,4-dimethylphenoxy)-2-hydroxypropyl)piperidine-4-carboxylate hydrochloride
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Description
Ethyl 1-(3-(2,4-dimethylphenoxy)-2-hydroxypropyl)piperidine-4-carboxylate hydrochloride is a useful research compound. Its molecular formula is C19H30ClNO4 and its molecular weight is 371.9. The purity is usually 95%.
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Scientific Research Applications
Cancer Treatment and Drug Metabolism
Metabolic Pathways of Irinotecan
Research has shown that irinotecan, a compound with structural similarities to the requested chemical, is metabolized in humans through hydrolysis by carboxylesterase to SN-38, which is further processed via glucuronidation. This metabolic pathway plays a crucial role in the drug's efficacy and toxicity profiles, particularly in the context of cancer treatment E. Gupta et al., 1994.
Pharmacokinetics and Toxicity
Another study on irinotecan explored its pharmacokinetics and associated toxicities, emphasizing the importance of understanding metabolic processes and the impact of various metabolites on patient outcomes. This research is pivotal for developing treatments with improved therapeutic indices E. Rowinsky et al., 1994.
Environmental and Health Impact Studies
- Exposure to Environmental Pollutants: Studies on the exposure levels to persistent organic pollutants and their metabolites in human populations highlight the relevance of chemical analysis for public health. Understanding the metabolism and excretion of harmful compounds can inform safety guidelines and exposure limits Antonio Trejo-Acevedo et al., 2012.
Drug Activation and Metabolism Insights
- Drug Activation Mechanisms: Research into the activation mechanisms of drugs like irinotecan by human carboxylesterase 2 (CES2) sheds light on how prodrugs are converted into active forms within the body. Such insights are crucial for the development of more effective and less toxic therapeutic agents Su-ryang Kim et al., 2007.
properties
IUPAC Name |
ethyl 1-[3-(2,4-dimethylphenoxy)-2-hydroxypropyl]piperidine-4-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29NO4.ClH/c1-4-23-19(22)16-7-9-20(10-8-16)12-17(21)13-24-18-6-5-14(2)11-15(18)3;/h5-6,11,16-17,21H,4,7-10,12-13H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMVRTVTYFDLTAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC(COC2=C(C=C(C=C2)C)C)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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